Cas no 1245772-29-5 (1-methyl-5-[(4-nitrophenoxy)methyl]-1H-pyrazole)

• Product Name: 1-methyl-5-[(4-nitrophenoxy)methyl]-1H-pyrazole
• CAS No: 1245772-29-5
• MF: C₁₁H₁₁N₃O₃
• MW: 233.223342180252
• CID: 3160359
• PubChem ID: 50896736
• Update Time: 2025-04-21

1-methyl-5-[(4-nitrophenoxy)methyl]-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-[(4-nitrophenoxy)methyl]-1H-pyrazole
• STL414976
• 1-methyl-5-[(4-nitrophenoxy)methyl]pyrazole
• (1-METHYL-1H-PYRAZOL-5-YL)METHYL (4-NITROPHENYL) ETHER
• 1245772-29-5
• AKOS005169484

• Inchi： 1S/C11H11N3O3/c1-13-10(6-7-12-13)8-17-11-4-2-9(3-5-11)14(15)16/h2-7H,8H2,1H3
• InChI Key： KGTZXQCDYFTLNB-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])CC1=CC=NN1C

Computed Properties

• Exact Mass: 233.08004122Da
• Monoisotopic Mass: 233.08004122Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.9Ų